Cas no 116506-46-8 (Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI))
116506-46-8 structure
Product Name:Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI)
CAS No:116506-46-8
MF:C19H22O3
MW:298.376185894012
CID:152269
PubChem ID:3082797
Update Time:2025-04-19
Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI)
- (9S,13S,14S)-3-hydroxy-2-methoxy-13-methyl-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-one
- 2-methoxyequilin
- 3-hydroxy-2-methoxyestra-1(10),2,4,7-tetraen-17-one
- 3-Hydroxy-2-methoxyestra-1,3,5(10),7-tetraen-17-one
- Estra-1,3,5(10),7-tetraen-17-one, 3-hydroxy-2-methoxy-
- DTXSID50922081
- SDAPOCMGOIRGRQ-ODYMNIRHSA-N
- SCHEMBL6303942
- 2-methoxy-3-hydroxyestra-1,3,5(10),7-tetraen-17-one
- 116506-46-8
- 2-methoxy-3-hydroxyestra-1,3,5(10), 7-tetraen-17-one
-
- Inchi: 1S/C19H22O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h4,9-10,12,15,20H,3,5-8H2,1-2H3/t12-,15-,19-/m0/s1
- InChI Key: SDAPOCMGOIRGRQ-ODYMNIRHSA-N
- SMILES: O=C1CC[C@H]2C3=CCC4C=C(C(=CC=4[C@H]3CC[C@@]21C)OC)O
Computed Properties
- Exact Mass: 298.15696
- Monoisotopic Mass: 298.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Estra-1,3,5(10),7-tetraen-17-one,3-hydroxy-2-methoxy- (9CI) Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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